Cas no 1031177-75-9 (1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate)

• Product Name: 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate
• CAS No: 1031177-75-9
• MF: C₂₀H₂₃N₃O₃
• MW: 353.414924860001
• CID: 5763076
• PubChem ID: 24819886
• Update Time: 2025-10-21

1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-26687536
• 1031177-75-9
• 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate
• AKOS033603580
• HMS2997C05
• MLS001159246
• SMR000716061
• Z18279283
• CHEMBL1715239

• Inchi： 1S/C20H23N3O3/c1-14(19(25)23-20(13-21)9-5-2-6-10-20)26-18(24)11-15-12-22-17-8-4-3-7-16(15)17/h3-4,7-8,12,14,22H,2,5-6,9-11H2,1H3,(H,23,25)
• InChI Key： ALCAFIQYZUNVNV-UHFFFAOYSA-N
• SMILES： O(C(CC1=CNC2C=CC=CC1=2)=O)C(C)C(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 353.17394160g/mol
• Monoisotopic Mass: 353.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95Ų

Additional information on 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate

1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate: A Comprehensive Overview

1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate (CAS No. 1031177-75-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and cyclohexane, featuring a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate is characterized by a central indole moiety, which is a common scaffold in many biologically active compounds. The indole ring is substituted with an acetate group at the 2-position, while the ethyl carbamate moiety is attached to a cyanocyclohexyl group. This intricate arrangement of functional groups imparts the compound with a range of physicochemical properties that are crucial for its biological activity.

Recent studies have highlighted the potential of 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are hallmark features of Alzheimer's disease.

In addition to its neuroprotective properties, 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate has also demonstrated anti-inflammatory and anti-cancer activities. Preclinical studies have shown that the compound can inhibit the production of pro-inflammatory cytokines and reduce the proliferation of cancer cells. These findings suggest that it may have potential as a multi-target therapeutic agent, addressing multiple aspects of disease pathology.

The pharmacokinetic profile of 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate has been extensively studied to understand its behavior in biological systems. Research has shown that the compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, it has been found to have a reasonable half-life, which supports its potential for sustained therapeutic effects.

To further explore the therapeutic potential of 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported.

The mechanism of action of 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate is multifaceted and involves interactions with multiple biological targets. One key mechanism is its ability to modulate the activity of specific enzymes involved in cellular signaling pathways. For example, it has been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that degrades acetylcholine, a neurotransmitter crucial for cognitive function. By inhibiting AChE, the compound can enhance cholinergic neurotransmission, which may be beneficial in treating cognitive impairments associated with neurodegenerative diseases.

In addition to its direct effects on enzymes, 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate also interacts with receptors involved in cellular signaling. It has been reported to act as an agonist for certain G-protein coupled receptors (GPCRs), which play a critical role in regulating various physiological processes. This receptor-mediated activity contributes to its broad spectrum of biological effects.

The synthesis of 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate involves several steps and requires careful optimization to achieve high yields and purity. The synthesis typically begins with the preparation of the indole derivative, followed by coupling reactions to introduce the acetate and ethyl carbamate moieties. Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing this compound, making it more accessible for research and development purposes.

In conclusion, 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 2-(1H-indol-3-yl)acetate (CAS No. 1031177-75-9) represents a promising candidate for various therapeutic applications due to its unique structural features and multifaceted biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, positioning it as a valuable tool in the development of novel treatments for neurodegenerative diseases, inflammation, and cancer.